Cas no 61155-69-9 (1H-Indole-1-acetic acid, ethyl ester)
61155-69-9 structure
Product Name:1H-Indole-1-acetic acid, ethyl ester
CAS No:61155-69-9
MF:C12H13NO2
MW:203.237123250961
CID:490236
PubChem ID:967684
Update Time:2025-04-19
1H-Indole-1-acetic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-1-acetic acid, ethyl ester
- ethyl 2-indol-1-ylacetate
- DKMSTBXXTNPNPU-UHFFFAOYSA-N
- AKOS008967948
- SCHEMBL3864912
- DTXSID20359522
- indole-N-acetic acid, ethyl ester
- indole-N-acetic Acid Ethyl Ester
- ethyl 2-(1h-indol-1-yl)acetate
- 61155-69-9
- indol-1-yl-acetic acid ethyl ester
-
- MDL: MFCD05813687
- Inchi: 1S/C12H13NO2/c1-2-15-12(14)9-13-8-7-10-5-3-4-6-11(10)13/h3-8H,2,9H2,1H3
- InChI Key: DKMSTBXXTNPNPU-UHFFFAOYSA-N
- SMILES: O(CC)C(CN1C=CC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 203.09469
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 31.2Ų
Experimental Properties
- PSA: 31.23
1H-Indole-1-acetic acid, ethyl ester Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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